7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine
Description
“7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine” is a derivative of coumarin . Coumarins, or benzopyran-2-ones, are a group of naturally occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
The synthesis of coumarin derivatives has been a focus for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties . The synthesis methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvents, catalysts, and other procedures .Scientific Research Applications
- HSV-1 Inhibition : Studies have explored the inhibitory activity of this compound against herpes simplex virus type 1 (HSV-1) strains. It has been tested in cell culture models, such as Vero E6 cells .
- Trolox Analogue : 7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine is structurally related to Trolox, a well-known vitamin E derivative with antioxidant properties. Researchers have investigated its ability to scavenge free radicals and protect against oxidative stress .
- Neuronal Cell Death : Given its antioxidant potential, this compound has been studied for its role in protecting neurons from oxidative injury. It may contribute to neuroprotection and potentially impact aging processes .
- Adjunctive Therapy : Some studies suggest that 7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine could be effective as an adjunctive therapy in certain cancers. Further investigations are needed to understand its mechanisms and potential clinical applications .
- Chemical Probes : Researchers have used this compound as a chemical probe to explore biological pathways and cellular processes. Its unique structure makes it valuable for investigating protein-ligand interactions and cellular responses .
- Building Block : Chemists utilize 7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine as a building block in the synthesis of more complex molecules. Its reactivity and versatility allow for the creation of diverse chemical structures .
Antiviral Research
Antioxidant Properties
Neuroprotection and Aging
Cancer Research
Chemical Biology
Synthetic Chemistry
properties
IUPAC Name |
7-chloro-3,4-dihydro-2H-chromen-6-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO/c10-7-5-9-6(4-8(7)11)2-1-3-12-9/h4-5H,1-3,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWZWMAJRHFSHSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=C(C=C2OC1)Cl)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-3,4-dihydro-2H-1-benzopyran-6-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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